(2S)-2-[(2,6-Dichlorobenzoyl)amino]-3-[4-(1-methyl-2,4-dioxoquinazolin-3-yl)phenyl]propanoic acid

• CAS No.: 401905-67-7
• Product Name: (2S)-2-[(2,6-Dichlorobenzoyl)amino]-3-[4-(1-methyl-2,4-dioxoquinazolin-3-yl)phenyl]propanoic acid
• Molecular Formula: C25H19Cl2N3O5
• Molecular Weight: 569.4 g/mol
• IUPAC Name: methyl (2S)-2-[(2,6-dichlorobenzoyl)amino]-3-[4-[6-(dimethylamino)-1-methyl-2,4-dioxoquinazolin-3-yl]phenyl]propanoate
• Standard InChI: InChI=1S/C28H26Cl2N4O5/c1-32(2)18-12-13-23-19(15-18)26(36)34(28(38)33(23)3)17-10-8-16(9-11-17)14-22(27(37)39-4)31-25(35)24-20(29)6-5-7-21(24)30/h5-13,15,22H,14H2,1-4H3,(H,31,35)/t22-/m0/s1
• Standard InChIKey: UQBAEJAGTJIDRL-IBGZPJMESA-N
• Isomeric SMILES: CN1C2=C(C=C(C=C2)N(C)C)C(=O)N(C1=O)C3=CC=C(C=C3)C[C@@H](C(=O)OC)NC(=O)C4=C(C=CC=C4Cl)Cl
• SMILES: CN1C2=C(C=C(C=C2)N(C)C)C(=O)N(C1=O)C3=CC=C(C=C3)CC(C(=O)OC)NC(=O)C4=C(C=CC=C4Cl)Cl
• Canonical SMILES: CN1C2=C(C=C(C=C2)N(C)C)C(=O)N(C1=O)C3=CC=C(C=C3)CC(C(=O)OC)NC(=O)C4=C(C=CC=C4Cl)Cl
• Appearance: Solid powder
• Description: AJM300 is a novel small 4 integrin antagonist, preventing the development of experimental colitis in mice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: carotegrast methyl; L-phenylalanine, N-(2,6-dichlorobenzoyl)-4-(6-(dimethylamino)-1,4-dihydro-1-methyl-2,4-dioxo-3(2H)-quinazolinyl)-, methyl ester; methyl N-(2,6-dichlorobenzoyl)-4-(6-(dimethylamino)-1-methyl-2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl)-L-phenylalaninate
• Reference: 1: Shukla T, Sands BE. Novel Non-biologic Targets for Inflammatory Bowel Disease. Curr Gastroenterol Rep. 2019 Apr 23;21(5):22. doi: 10.1007/s11894-019-0689-2. Review. PubMed PMID: 31016396.; 2: Li H, Huang SY, Shi FH, Gu ZC, Zhang SG, Wei JF. α(4)β(7) integrin inhibitors: a patent review. Expert Opin Ther Pat. 2018 Dec;28(12):903-917. doi: 10.1080/13543776.2018.1549227. Epub 2018 Nov 22. Review. PubMed PMID: 30444683.; 3: Pérez-Jeldres T, Tyler CJ, Boyer JD, Karuppuchamy T, Bamias G, Dulai PS, Boland BS, Sandborn WJ, Patel DR, Rivera-Nieves J. Cell Trafficking Interference in Inflammatory Bowel Disease: Therapeutic Interventions Based on Basic Pathogenesis Concepts. Inflamm Bowel Dis. 2019 Jan 10;25(2):270-282. doi: 10.1093/ibd/izy269. PubMed PMID: 30165490; PubMed Central PMCID: PMC6327230.; 4: Park SC, Jeen YT. Anti-integrin therapy for inflammatory bowel disease. World J Gastroenterol. 2018 May 7;24(17):1868-1880. doi: 10.3748/wjg.v24.i17.1868. Review. 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Clin J Gastroenterol. 2016 Dec;9(6):329-336. Epub 2016 Oct 3. Review. PubMed PMID: 27699641.; 9: Nielsen OH, Seidelin JB, Ainsworth M, Coskun M. Will novel oral formulations change the management of inflammatory bowel disease? Expert Opin Investig Drugs. 2016 Jun;25(6):709-18. doi: 10.1517/13543784.2016.1165204. Epub 2016 Mar 28. Review. PubMed PMID: 26967267.; 10: McLean LP, Cross RK. Integrin antagonists as potential therapeutic options for the treatment of Crohn's disease. Expert Opin Investig Drugs. 2016;25(3):263-73. doi: 10.1517/13543784.2016.1148137. Review. PubMed PMID: 26822204; PubMed Central PMCID: PMC4926164.; 11: Yoshimura N, Watanabe M, Motoya S, Tominaga K, Matsuoka K, Iwakiri R, Watanabe K, Hibi T; AJM300 Study Group. Safety and Efficacy of AJM300, an Oral Antagonist of α4 Integrin, in Induction Therapy for Patients With Active Ulcerative Colitis. Gastroenterology. 2015 Dec;149(7):1775-1783.e2. doi: 10.1053/j.gastro.2015.08.044. Epub 2015 Aug 29. 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Oral treatment with a novel small molecule alpha 4 integrin antagonist, AJM300, prevents the development of experimental colitis in mice. J Crohns Colitis. 2013 Dec;7(11):e533-42. doi: 10.1016/j.crohns.2013.03.014. Epub 2013 Apr 24. PubMed PMID: 23623333.; 16: Ghosh N, Chaki R, Mandal SC. Inhibition of selective adhesion molecules in treatment of inflammatory bowel disease. Int Rev Immunol. 2012 Oct;31(5):410-27. doi: 10.3109/08830185.2012.690794. PubMed PMID: 23083349.; 17: Notice of withdrawal: A novel, orally active alpha 4 integrin antagonist, AJM300 prevents the development of experimental colitis induced by adoptive transfer of IL-10 deficient CD4+ T cells in mice. J Pharmacol Exp Ther. 2012 Sep;342(3):861. PubMed PMID: 22893217.; 18: Sugiura T, Kageyama S, Andou A, Miyazawa T, Ejima C, Nakayama A, Dohi T, Eda H. 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• PubChem Compound: 9872780
• Last Modified: Nov 11 2021